2-Chloro-1-(3,4-diethoxypyrrolidin-1-yl)propan-1-one

• IUPAC Name: 2-chloro-1-(3,4-diethoxypyrrolidin-1-yl)propan-1-one
• InChI: InChI=1S/C11H20ClNO3/c1-4-15-9-6-13(11(14)8(3)12)7-10(9)16-5-2/h8-10H,4-7H2,1-3H3
• InChI Key: NTYPWAFQNVUCDW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CN(CC1OCC)C(=O)C(C)Cl
• Molecular Formula: C11H20ClNO3
• Molecular Weight: 249.73 g/mol
• CAS No.: 2098044-59-6

Description

2-Chloro-1-(3,4-diethoxypyrrolidin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C11H20ClNO3 and its molecular weight is 249.73 g/mol. The purity is usually 95%.
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Scientific Research Applications

Catalysis and Synthesis

• Catalytic Applications : The compound has been utilized in catalysis, particularly in the context of transfer hydrogenation reactions. For instance, derivatives similar to the chemical have shown efficiency as catalysts in transfer hydrogenation of ketones, achieving high conversions up to 99%. This illustrates the potential of such compounds in facilitating chemical transformations with high efficiency and selectivity (Aydemir et al., 2014).

Synthesis of Bioactive Molecules

• Antimicrobial and Anticancer Activity : Compounds structurally related have been characterized for their antimicrobial and anticancer activities. Quantum chemical calculations, molecular docking, and biological activity screenings have been conducted, highlighting their potential in designing drugs with specific biological functions (Viji et al., 2020).
• Modified Carbohydrates Synthesis : The chemical has been involved in the synthesis of modified carbohydrates. Such applications demonstrate the versatility of this compound in contributing to the development of novel carbohydrate analogues with potential utility in various biological contexts (Valdersnes et al., 2012).

Pharmaceutical Intermediates

• Development of Anticonvulsive Agents : Research on similar compounds has led to the synthesis of molecules exhibiting pronounced anticonvulsive activities. This showcases the compound's relevance in the synthesis of pharmaceutical intermediates aimed at treating neurological disorders (Papoyan et al., 2011).

Mechanism of Action

Target of Action

Compounds with a pyrrolidine ring, such as this one, are widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space .

Mode of Action

It is known that the spatial orientation of substituents on the pyrrolidine ring can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .

Biochemical Pathways

Derivatives of 2-pyrrolidin-1-ylpyrimidine, which share structural similarities with the compound , have been shown to act as antagonists of the vanilloid receptor 1 and modulators of the insulin-like growth factor 1 receptor . They are also able to inhibit a wide range of enzymes .

Result of Action

It is known that the different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .

Action Environment

It is known that the stereochemistry of the molecule and the non-planarity of the pyrrolidine ring—a phenomenon called “pseudorotation”—can influence its biological activity .

Biochemical Analysis

Biochemical Properties

2-Chloro-1-(3,4-diethoxypyrrolidin-1-yl)propan-1-one plays a significant role in biochemical reactions, particularly in its interactions with enzymes and proteins. The pyrrolidine ring in the compound is known to interact with various biomolecules, including enantioselective proteins, due to its stereogenic carbons and spatial orientation of substituents . These interactions can lead to different biological profiles of drug candidates, influencing their binding modes and activity.

Cellular Effects

The effects of this compound on cellular processes are profound. The compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. It has been observed to affect the activity of enzymes involved in these pathways, leading to changes in cellular responses and metabolic flux . The compound’s impact on gene expression can result in altered protein synthesis and cellular behavior.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. The pyrrolidine ring’s unique structure allows it to fit into the active sites of enzymes, either inhibiting or activating them . This interaction can lead to changes in enzyme activity, affecting downstream biochemical pathways and gene expression. The compound’s ability to modulate enzyme activity is crucial for its potential therapeutic applications.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under certain conditions, but its degradation products can also have biological activity . Long-term exposure to the compound in in vitro or in vivo studies can lead to cumulative effects on cellular processes.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, while higher doses can lead to toxic or adverse effects . Threshold effects have been observed, where a certain dosage is required to achieve a biological response. Understanding the dosage effects is crucial for determining the compound’s safety and efficacy in potential therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. The compound’s metabolism can affect metabolic flux and the levels of metabolites in cells . Enzymes such as oxidoreductases and transferases play a role in the compound’s biotransformation, leading to the formation of active or inactive metabolites.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions influence the compound’s localization and accumulation in different cellular compartments . The compound’s distribution can affect its biological activity and therapeutic potential.

Subcellular Localization

This compound exhibits specific subcellular localization, which can impact its activity and function. Targeting signals and post-translational modifications may direct the compound to particular compartments or organelles within the cell . This localization is essential for the compound’s interaction with specific biomolecules and its overall biological effects.